Cas no 2550996-56-8 ((1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,2-trimethylcyclopentane-1-carboxylic acid)

• Product Name: (1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,2-trimethylcyclopentane-1-carboxylic acid
• CAS No: 2550996-56-8
• MF: C₂₄H₂₇NO₄
• MW: 393.47548699379
• MDL: MFCD32874395
• CID: 5656954
• PubChem ID: 154814447
• Update Time: 2025-05-21

(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,2-trimethylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,2-trimethylcyclopentane-1-carboxylic acid
• EN300-27194478
• 2550996-56-8
• (1R,3S)-3-(9H-Fluoren-9-ylmethoxycarbonylamino)-1,2,2-trimethylcyclopentane-1-carboxylic acid
• (1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,2-trimethylcyclopentane-1-carboxylic acid

• MDL： MFCD32874395
• Inchi： 1S/C24H27NO4/c1-23(2)20(12-13-24(23,3)21(26)27)25-22(28)29-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-20H,12-14H2,1-3H3,(H,25,28)(H,26,27)/t20-,24-/m0/s1
• InChI Key： JISZXWLHINXKRG-RDPSFJRHSA-N
• SMILES： OC([C@]1(C)CC[C@@H](C1(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 393.19400834g/mol
• Monoisotopic Mass: 393.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 75.6Ų

Additional information on (1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,2-trimethylcyclopentane-1-carboxylic acid

Introduction to (1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,2-trimethylcyclopentane-1-carboxylic Acid (CAS No. 2550996-56-8)

Compound with the CAS number 2550996-56-8 and the systematic name (1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,2-trimethylcyclopentane-1-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex stereochemistry and functional groups, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry.

The molecular structure of this compound features a cyclopentane ring substituted with various functional groups, including an amino group and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The stereochemistry at the 1R and 3S positions of the cyclopentane ring is crucial for its biological activity, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. The enantiomeric purity of such compounds is often critical for their efficacy and safety. The specific stereochemistry of (1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,2-trimethylcyclopentane-1-carboxylic acid makes it an attractive candidate for further investigation in this area.

The Fmoc group in the compound serves as a protecting group for the amino function, which is commonly used in peptide synthesis. However, its presence also suggests potential applications in other areas of drug development, such as the synthesis of peptidomimetics and other bioactive molecules. The fluorenyl moiety is known for its stability and luminescent properties, which could be exploited in various diagnostic and imaging applications.

Recent studies have highlighted the importance of cyclopentane derivatives in medicinal chemistry. These compounds often exhibit unique pharmacological properties due to their rigid three-dimensional structure. The trimethyl substitution on the cyclopentane ring in (1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,2-trimethylcyclopentane-1-carboxylic acid contributes to its stability and bioavailability, making it a promising candidate for further pharmacological exploration.

The synthesis of this compound involves multiple steps, including stereoselective reactions and protective group chemistry. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for pharmaceutical applications. The fluorenylmethoxycarbonyl group must be carefully removed at the appropriate stage to avoid unwanted side reactions.

In conclusion, (1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,2-trimethylcyclopentane-1-carboxylic acid (CAS No. 2550996-56-8) represents a significant contribution to the field of pharmaceutical chemistry. Its complex structure and functional groups make it a valuable scaffold for designing novel therapeutic agents. Further research is warranted to explore its potential applications in drug development and other areas of medicinal chemistry.